Cas no 13168-24-6 (3-O-(a-D-Galactopyranosyl)-D-galactose)

3-O-(α-D-Galactopyranosyl)-D-galactose is a disaccharide consisting of two galactose units linked via an α(1→3) glycosidic bond. This compound is of interest in glycobiology and carbohydrate chemistry due to its structural role in oligosaccharides and glycoconjugates. It serves as a valuable intermediate in the synthesis of complex carbohydrates and is used in studies of enzyme specificity, particularly for glycosyltransferases and glycosidases. Its well-defined structure makes it suitable for analytical standards and research applications in characterizing carbohydrate-active enzymes. The compound’s stability and purity are critical for reproducible results in biochemical assays and structural investigations.

3-O-(a-D-Galactopyranosyl)-D-galactose structure

13168-24-6 structure

Product Name:3-O-(a-D-Galactopyranosyl)-D-galactose

CAS No:13168-24-6

MF:C₁₂H₂₂O₁₁

MW:342.296485424042

CID:194117

PubChem ID:123781

Update Time:2025-06-09

3-O-(a-D-Galactopyranosyl)-D-galactose Chemical and Physical Properties

Names and Identifiers

- D-Galactose, 3-O-a-D-galactopyranosyl-
- 3-O-(α-D-Galactopyranosyl)-D-galactose
- α1-3 Galactobiose
- 3-O-(A-D-GALACTOPYRANOSYL)-D-GALACTOSE
- 3-O-(ALPHA-D-GALACTOPYRANOSYL)-D-GALACTOSE
- α1-3 galactobiose - 5 mg
- 3-O-ALPHA-D-GALACTOPYRANOSYL-D-GALACTOSE
- 6-O-A-D-GLUCOPYRANOSYL-D-GLUCOSE
- A-1,6-GLUCOBIOSE
- Brachiose
- C00252
- D-IsoMaltose
- ISOMALTOSE(P)
- GAL1-A-3GAL
- GAL ALPHA 1-3GAL
- 3-α-galactobiose
- α-d-gal-(1→3)-d-gal
- 3ALPHA-GALACTOBIOSE
- ALPHA1,3-GALACTOBIOSE
- ALPHA-D-GAL-1,3-D-GAL
- LINEAR B DISACCHARIDE
- galactosyl-(1-3)galactose
- Gal alpha(1,3)gal
- 3-O-(-D-GAlactopyranosyl)-D-galactose
- Gal-alpha-1-3-gal
- 13168-24-6
- Galalpha(1,3)gal
- DTXSID30927317
- GALACTOSE, 3-O-.ALPHA.-D-GALACTOPYRANOSYL
- A-D-Galactopyranosyl)-D-galactose
- 3-O-(
- 3-O-.ALPHA.-D-GALACTOPYRANOSYL-D-GALACTOPYRANOSE
- GALACTOPYRANOSE, 3-O-.ALPHA.-D-GALACTOPYRANOSYL-
- 3.ALPHA.-D-GALP-(1-3)-D-GAL
- A1-3 Galactobiose
- GALACTOSE-.ALPHA.-1,3-GALACTOSE
- CHEBI:183881
- D-Galactose, 3-O-alpha-D-galactopyranosyl-
- (2R,3S,4S,5R)-2,4,5,6-tetrahydroxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal
- D-GALACTOSE, 3-O-.ALPHA.-D-GALACTOPYRANOSYL-
- ALPHA-GAL FREE EPITOPE
- XW90KQ841P
- Galactose alpha 1-3 galactose
- 3-O-alpha-D-Galactosylgalactose
- Galactosyl-alpha-(1-3)galactose
- 3-.ALPHA.-GALACTOBIOSE
- GALACTOPYRANOSIDE, D-GALACTOPYRANOSYL, .ALPHA.-D-
- GALACTOBIOSE, 3.ALPHA.-
- UNII-XW90KQ841P
- D-GALACTOPYRANOSE, 3-O-.ALPHA.-D-GALACTOPYRANOSYL-
- SCHEMBL6810449
- Q27294027
- 3?-galactobiose
- 3-O-(a-D-Galactopyranosyl)-D-galactose
- Inchi： 1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h2,4-13,15-21H,1,3H2/t4-,5+,6-,7+,8+,9+,10-,11-,12-/m1/s1
- InChI Key： YGEHCIVVZVBCLE-FSYGUOKUSA-N
- SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1O[C@H]([C@H](C=O)O)[C@H]([C@@H](CO)O)O)O)O)O

Computed Properties

Exact Mass: 342.11616
Monoisotopic Mass: 342.11621151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -5
Topological Polar Surface Area: 197Å²

Experimental Properties

Melting Point: 157-162°C
PSA: 189.53

3-O-(a-D-Galactopyranosyl)-D-galactose Security Information

WGK Germany：3
Safety Instruction： 24/25
FLUKA BRAND F CODES：3-10

3-O-(a-D-Galactopyranosyl)-D-galactose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G13890-5mg	3-O-a-D-Galactopyranosyl-D-galactopyranose	13168-24-6	90%	5mg	¥1968.0	2023-09-07
TRC	G154750-2mg	3-O-(a-D-Galactopyranosyl)-D-galactose	13168-24-6		2mg	$129.00	2023-05-18
TRC	G154750-5mg	3-O-(a-D-Galactopyranosyl)-D-galactose	13168-24-6		5mg	$ 219.00	2023-09-07
TRC	G154750-10mg	3-O-(a-D-Galactopyranosyl)-D-galactose	13168-24-6		10mg	$ 374.00	2023-09-07
TRC	G154750-25mg	3-O-(a-D-Galactopyranosyl)-D-galactose	13168-24-6		25mg	$ 891.00	2023-09-07
TRC	G154750-50mg	3-O-(a-D-Galactopyranosyl)-D-galactose	13168-24-6		50mg	$1654.00	2023-05-18
Biosynth	OG06491-5 mg	3-O-(α-D-Galactopyranosyl)-D-galactopyranose	13168-24-6		5mg	$120.75	2023-01-03
Biosynth	OG06491-10 mg	3-O-(α-D-Galactopyranosyl)-D-galactopyranose	13168-24-6		10mg	$235.20	2023-01-03
Biosynth	OG06491-25 mg	3-O-(α-D-Galactopyranosyl)-D-galactopyranose	13168-24-6		25mg	$444.75	2023-01-03
Biosynth	OG06491-50 mg	3-O-(α-D-Galactopyranosyl)-D-galactopyranose	13168-24-6		50mg	$858.00	2023-01-03